N-(2-ethoxyphenyl)-1-oxo-1H-isochromene-3-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-1-oxoisochromene-3-carboxamide
• InChI: InChI=1S/C18H15NO4/c1-2-22-15-10-6-5-9-14(15)19-17(20)16-11-12-7-3-4-8-13(12)18(21)23-16/h3-11H,2H2,1H3,(H,19,20)
• InChI Key: SKOKIGWCPPDMCJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC3=CC=CC=C3C(=O)O2
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds closely related to N-(2-ethoxyphenyl)-1-oxo-1H-isochromene-3-carboxamide involves various organic synthesis techniques. For instance, the synthesis of similar isochromene derivatives has been achieved through methods that include condensation reactions and the use of catalysts to facilitate the formation of cyclic structures. These processes often yield the desired compounds in good yields under mild reaction conditions (Moskvina et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds similar to this compound is characterized by detailed X-ray crystallography studies. These analyses reveal the planarity of the core structure and the spatial arrangement of substituents, which are crucial for understanding the compound's reactivity and interaction with biological targets. For example, derivatives of N-phenyl-4H-chromene carboxamide have been studied to determine their planarity and the orientation of substituents around the core structure, providing insights into the structural requirements for biological activity (Reis et al., 2013).

Chemical Reactions and Properties

The chemical reactivity of this compound and its derivatives is influenced by the presence of functional groups that can undergo various organic reactions. These include nucleophilic additions, cyclizations, and substitutions, which are pivotal for the modification of the molecule and the introduction of new functional groups. Such reactions expand the utility of the compound in different chemical and pharmacological applications.

Physical Properties Analysis

The physical properties of compounds like this compound, such as solubility, melting point, and crystal structure, are determined through empirical studies. These properties are essential for understanding the compound's behavior in different environments and for optimizing conditions for its synthesis, storage, and application in various fields.

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards different reagents, are critical for the compound's applications in synthesis and its potential as a lead compound in drug discovery. Studies on similar molecules provide valuable information on how the structure influences chemical behavior and reactivity, guiding further modifications and applications of the compound.

Mechanism of Action

Target of Action

The primary targets of N-(2-ethoxyphenyl)-1-oxo-1H-isochromene-3-carboxamide are currently unknown. This compound is relatively new and research is ongoing to identify its specific targets .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s stability and its interaction with its targets . .

Safety and Hazards

This section would detail any known hazards associated with the compound, such as toxicity, flammability, and environmental impact.